Cas no 85866-42-8 (dioctylcyanamide)

• Product Name: dioctylcyanamide
• CAS No: 85866-42-8
• MF: C₁₇H₃₄N₂
• MW: 266.465264797211
• CID: 991108
• PubChem ID: 234184
• Update Time: 2025-04-20

dioctylcyanamide Chemical and Physical Properties

Names and Identifiers

• dioctylcyanamide
• NSC33604
• SCHEMBL3296101
• DTXSID50283821
• NSC-33604
• n,n-di-octylcyanamide
• 85866-42-8

• Inchi： 1S/C17H34N2/c1-3-5-7-9-11-13-15-19(17-18)16-14-12-10-8-6-4-2/h3-16H2,1-2H3
• InChI Key： MRBAYGCQRZGHFC-UHFFFAOYSA-N
• SMILES： N(C#N)(CCCCCCCC)CCCCCCCC

Computed Properties

• Exact Mass: 266.272199093g/mol
• Monoisotopic Mass: 266.272199093g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 14
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 27Ų